Cas no 36703-74-9 (2,3,4,5-Tetrahydroxy-6-oxo-6H-benzo[7]annulene-1-carboxylic acid)

• Product Name: 2,3,4,5-Tetrahydroxy-6-oxo-6H-benzo[7]annulene-1-carboxylic acid
• CAS No: 36703-74-9
• MF: C₁₂H₈O₇
• MW: 264.187724113464
• CID: 2824265
• Update Time: 2023-08-07

2,3,4,5-Tetrahydroxy-6-oxo-6H-benzo[7]annulene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,3,4,5-Tetrahydroxy-6-oxo-6H-benzo[7]annulene-1-carboxylic acid

• Inchi： 1S/C12H8O7/c13-5-3-1-2-4-6(8(5)14)9(15)11(17)10(16)7(4)12(18)19/h1-3,15-17H,(H,13,14)(H,18,19)
• InChI Key： OOCCMTMYNITXPE-UHFFFAOYSA-N
• SMILES： OC1=C(C(=C(C(=O)O)C2=CC=CC(C(=C21)O)=O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 656
• XLogP3: 0.3
• Topological Polar Surface Area: 135